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Compound of Interest

Compound Name:
1,8-

Bis(dimethylamino)naphthalene

Cat. No.: B140697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the effective use of Proton

Sponge® (1,8-bis(dimethylamino)naphthalene), a strong, non-nucleophilic base, in moisture-

sensitive organic reactions. These guidelines are intended to ensure safe handling, optimal

reaction performance, and efficient purification.

Introduction to Proton Sponge®
Proton Sponge® is the trade name for 1,8-bis(dimethylamino)naphthalene (DMAN), a

unique aromatic diamine.[1][2] Its structure, featuring two bulky dimethylamino groups in close

proximity on a naphthalene backbone, results in significant steric strain. This strain is relieved

upon protonation, where the proton is held in a strong intramolecular hydrogen bond between

the two nitrogen atoms.[3] This structural feature is the source of its high basicity and

exceptionally low nucleophilicity, making it an invaluable tool in organic synthesis, particularly in

reactions sensitive to traditional nucleophilic bases.[2][4]

Properties and Specifications
A thorough understanding of the physicochemical properties of Proton Sponge® is crucial for

its successful application.
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Physical and Chemical Properties
Property Value Reference(s)

Chemical Formula C₁₄H₁₈N₂ [5]

Molar Mass 214.31 g/mol [5]

Appearance
Pale cream to white crystalline

powder
[6]

Melting Point 49-51 °C [5]

Solubility (Chloroform) 50 mg/mL [5]

Solubility (Water) Low [6]

Solubility (Anhydrous Solvents)
Soluble in THF,

Dichloromethane
[7]

Basicity of Proton Sponge® and Other Non-Nucleophilic
Bases
The choice of a non-nucleophilic base is dictated by the acidity of the proton to be removed

and the reaction solvent. The pKa of the conjugate acid of the base is a critical parameter.
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Base Structure
pKa of Conjugate
Acid (in
Acetonitrile)

pKa of Conjugate
Acid (in THF)

Proton Sponge®

1,8-

Bis(dimethylamino)na

phthalene

18.62 ~12.2

DBU

1,8-

Diazabicyclo[5.4.0]un

dec-7-ene

24.3 ~13.5

DBN

1,5-

Diazabicyclo[4.3.0]no

n-5-ene

23.9 ~13

Hünig's Base (DIPEA)
N,N-

Diisopropylethylamine
10.75 -

Triethylamine Et₃N 18.82 ~12.5

Note: pKa values can vary depending on the measurement method and conditions. The values

presented here are compiled from various sources for comparative purposes.[4]

Safety and Handling in Moisture-Sensitive
Environments
Proton Sponge® is a solid and should be handled with appropriate safety precautions in a well-

ventilated area or fume hood. Due to its use in moisture-sensitive reactions, stringent

anhydrous and inert atmosphere techniques are required.

General Safety Precautions
Wear standard personal protective equipment (PPE), including safety glasses, lab coat, and

gloves.

Avoid inhalation of dust.

In case of contact with eyes or skin, rinse immediately with plenty of water.
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Handling under Inert Atmosphere
For moisture-sensitive reactions, Proton Sponge® must be handled under an inert atmosphere

(e.g., argon or nitrogen) to prevent contamination with atmospheric moisture. A glovebox is the

ideal environment for weighing and transferring this reagent.
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Preparation

Glovebox Operations Reaction Setup

Oven-dried
glassware

Transfer items to
antechamber

Proton Sponge®
(sealed bottle)

Dry Spatula

Evacuate and refill
antechamber (3x)

Weigh Proton Sponge®
on balance

Transfer to
reaction flask

Reaction flask
under inert gas

Add anhydrous
solvent

Add other
reactants
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Crude Reaction Mixture
(Organic Solvent)

Dilute with an
immiscible organic solvent

Wash with dilute aq. HCl
(e.g., 1 M HCl)

Separate Layers

Aqueous Layer
(contains DMAN-H⁺Cl⁻)

discard

Organic Layer
(contains product)

Wash with aq. NaHCO₃

(to neutralize residual acid)

Wash with Brine

Dry over Na₂SO₄ or MgSO₄

Filter

Concentrate in vacuo

Crude Product for
further purification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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